Cas no 2167723-44-4 (1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one)

• Product Name: 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one
• CAS No: 2167723-44-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6082338
• PubChem ID: 165717578
• Update Time: 2025-10-28

1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one
• 1-[4-(2-aminoethyl)-1,3-thiazol-2-yl]-3-methoxypropan-1-one
• 2167723-44-4
• EN300-1268968

• Inchi： 1S/C9H14N2O2S/c1-13-5-3-8(12)9-11-7(2-4-10)6-14-9/h6H,2-5,10H2,1H3
• InChI Key： PKAIDKLEKOTKAM-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1C(CCOC)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one

Comprehensive Overview of 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one (CAS No. 2167723-44-4)

The compound 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one (CAS No. 2167723-44-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiazole ring and aminoethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

One of the key reasons for the growing interest in 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one is its relevance to current trends in small molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to modulate specific pathways. For instance, the thiazole ring is known for its presence in many FDA-approved drugs, which underscores its importance in modern pharmacology.

In addition to its pharmaceutical potential, CAS No. 2167723-44-4 is also being studied for its role in bioconjugation and proteomics. The aminoethyl group provides a reactive handle for attaching fluorescent tags or other functional groups, making it useful in diagnostic applications. This versatility aligns with the increasing demand for multifunctional chemical probes in life sciences research.

From a synthetic chemistry perspective, the preparation of 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one involves sophisticated techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions. These methods are often highlighted in academic literature and industry reports, reflecting the compound's complexity and the need for advanced synthetic strategies. Researchers are also investigating greener alternatives to traditional synthesis routes, in line with the global push for sustainable chemistry.

The stability and solubility of CAS No. 2167723-44-4 are critical factors for its practical use. Recent studies have focused on optimizing these properties through structural modifications and formulation development. Such efforts are essential for ensuring the compound's efficacy in real-world applications, whether in drug delivery or material science.

Another area of exploration is the computational modeling of 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one. Advanced algorithms and machine learning tools are being employed to predict its interactions with proteins and other biomolecules. This approach not only accelerates the discovery process but also reduces the need for extensive experimental screening, a topic of great interest in the era of AI-driven drug discovery.

Given the compound's potential, it is no surprise that CAS No. 2167723-44-4 frequently appears in patent applications and scientific publications. Its inclusion in high-throughput screening libraries further highlights its value as a tool for identifying new bioactive molecules. As the scientific community continues to uncover its properties, the demand for this compound is expected to grow.

In summary, 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-3-methoxypropan-1-one represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to diagnostic tools, make it a subject of ongoing research and innovation. For those interested in the latest advancements in organic synthesis and biomedical research, this compound offers a wealth of opportunities for exploration and discovery.